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Compound of Interest

Compound Name: Methyl 2-cyclopentylacetate

Cat. No.: B1590561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding Methyl 2-
cyclopentylacetate
Methyl 2-cyclopentylacetate is an ester characterized by its cyclopentane ring structure. Its

utility in research and development, particularly in the synthesis of more complex molecules,

necessitates a thorough understanding of its chemical and physical properties to ensure safe

and effective use.

Chemical and Physical Properties
A foundational understanding of the physicochemical properties of Methyl 2-
cyclopentylacetate is paramount for its appropriate handling. Key quantitative data are

summarized below:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1590561?utm_src=pdf-interest
https://www.benchchem.com/product/b1590561?utm_src=pdf-body
https://www.benchchem.com/product/b1590561?utm_src=pdf-body
https://www.benchchem.com/product/b1590561?utm_src=pdf-body
https://www.benchchem.com/product/b1590561?utm_src=pdf-body
https://www.benchchem.com/product/b1590561?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 2723-38-8 [1]

Molecular Formula C₈H₁₄O₂ [1]

Molecular Weight 142.20 g/mol [1]

Boiling Point 178.1 ± 8.0 °C at 760 mmHg

Flash Point 54.7 ± 9.7 °C

Density 1.0 ± 0.1 g/cm³

Safety and Hazard Management
Methyl 2-cyclopentylacetate is classified as harmful if swallowed (H302)[1]. As a combustible

liquid, appropriate precautions must be taken to prevent ignition of its vapors.

Personal Protective Equipment (PPE)
The consistent use of appropriate PPE is the first line of defense against accidental exposure.

The following PPE is mandatory when handling Methyl 2-cyclopentylacetate:

Eye Protection: Safety glasses with side shields or chemical splash goggles are required.

Hand Protection: Nitrile gloves should be worn to prevent skin contact.

Body Protection: A standard laboratory coat is essential to protect against splashes and

spills.

Respiratory Protection: While generally not required in a well-ventilated area, a respirator

may be necessary for large-scale operations or in the event of a spill in a poorly ventilated

space.

Expert Insight: The causality behind these PPE choices lies in the potential routes of exposure.

Goggles protect against splashes that could cause eye irritation. Nitrile gloves offer good

chemical resistance to esters. A lab coat prevents incidental skin contact and contamination of

personal clothing.
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Handling Protocols
Adherence to strict handling protocols is critical for the safety of laboratory personnel and the

integrity of the experiment.

General Handling
Ventilation: Always handle Methyl 2-cyclopentylacetate in a well-ventilated area, preferably

within a chemical fume hood to minimize the inhalation of vapors.

Ignition Sources: Keep the compound away from open flames, hot surfaces, and other

potential sources of ignition[2].

Grounding: When transferring large quantities, ensure that containers are properly bonded

and grounded to prevent the buildup of static electricity, which could serve as an ignition

source.

Transfers: For transfers between containers, use appropriate funnels and work over a

secondary containment tray to catch any potential spills.

Spill Management
In the event of a spill, prompt and appropriate action is necessary to mitigate hazards.

Protocol for Small Spills (less than 100 mL):

Alert Personnel: Immediately alert others in the vicinity.

Isolate the Area: Restrict access to the spill area.

Ensure Ventilation: If not already in a fume hood, ensure the area is well-ventilated.

Absorb the Spill: Use an inert absorbent material, such as vermiculite or sand, to absorb the

spilled liquid. Do not use combustible materials like paper towels as the primary absorbent.

Collect Waste: Carefully scoop the absorbent material into a sealable container.

Decontaminate: Clean the spill area with soap and water.
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Dispose of Waste: Label the container as hazardous waste and dispose of it according to

institutional and local regulations.

Protocol for Large Spills (greater than 100 mL):

Evacuate: Evacuate the immediate area.

Alert Emergency Services: Contact your institution's emergency response team.

Ventilate: If it is safe to do so, increase ventilation to the area.

Prevent Spread: Use spill socks or other containment barriers to prevent the spill from

spreading.

Storage Procedures
Proper storage of Methyl 2-cyclopentylacetate is crucial for maintaining its stability and

preventing hazardous situations.

Storage Conditions
The primary storage directive for Methyl 2-cyclopentylacetate is to keep it sealed in a dry

environment at 2-8°C[1]. This refrigerated and dry condition helps to minimize degradation,

particularly through hydrolysis.

Incompatible Materials
To prevent dangerous reactions, Methyl 2-cyclopentylacetate must be stored separately from

incompatible materials. Esters are known to be incompatible with the following:

Strong Oxidizing Agents: Can lead to vigorous, exothermic reactions, posing a fire or

explosion hazard.

Strong Acids: Can catalyze the hydrolysis of the ester, leading to its degradation.

Strong Bases: Can also promote hydrolysis in a process known as saponification[3].

Nitrates: May form explosive mixtures.
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A chemical compatibility chart is a valuable tool for ensuring proper segregation of chemicals in

storage.
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Caption: PPE selection workflow for handling Methyl 2-cyclopentylacetate.
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Caption: Incompatible material storage logic for Methyl 2-cyclopentylacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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